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Compound of Interest

Compound Name: Nalfurafine

Cat. No.: B1239173 Get Quote

Nalfurafine is a potent, centrally-acting kappa-opioid receptor agonist.[1] In the United States,

it is regulated as a Schedule II controlled substance, indicating a high potential for abuse and

necessitating stringent handling and storage protocols.[2][3] This guide provides essential

safety procedures, personal protective equipment (PPE) recommendations, and disposal plans

for researchers, scientists, and drug development professionals working with nalfurafine.

A critical aspect of handling nalfurafine is understanding the different hazard classifications of

its forms. The hydrochloride salt of nalfurafine is classified as hazardous, while the free base

is not.[4][5] This guide will focus on the more conservative handling procedures applicable to

the hydrochloride salt, which should be considered as a baseline for all forms of nalfurafine in

a research setting.

Hazard Identification and Classification
The Safety Data Sheet (SDS) for nalfurafine hydrochloride (CAS 152658-17-8) indicates the

following GHS classifications.[5][6]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[5]

[6]

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness[5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1239173?utm_src=pdf-interest
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nalfurafine
https://www.caymanchem.com/product/23186/nalfurafine
https://www.caymanchem.com/product/36795
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23186m.pdf
https://cdn.caymanchem.com/cdn/msds/36795m.pdf
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/36795m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nalfurafine-hydrochloride
https://cdn.caymanchem.com/cdn/msds/36795m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nalfurafine-hydrochloride
https://cdn.caymanchem.com/cdn/msds/36795m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Nalfurafine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given its potent pharmacological activity and status as a Schedule II compound, all forms of

nalfurafine should be handled with a high degree of caution to prevent accidental exposure.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving nalfurafine to

ensure the appropriate level of PPE is used. The following table provides guidance on

minimum PPE requirements for common laboratory tasks.

Task

Potential

Exposure

Risk

Respiratory

Protection

Eye/Face

Protection

Hand

Protection

Body

Protection

Storage and

Transport
Low

Not generally

required

Safety

glasses with

side shields

Single pair of

nitrile gloves

Laboratory

coat

Weighing of

Powder

High

(aerosolizatio

n)

NIOSH-

approved

N95 or P100

respirator

Chemical

splash

goggles and

face shield

Double-

gloving with

nitrile gloves

Disposable

gown or

coveralls,

sleeve covers

Preparation

of Stock

Solutions

Medium to

High

(splashes

and aerosols)

NIOSH-

approved

N95 or P100

respirator

Chemical

splash

goggles and

face shield

Double-

gloving with

nitrile gloves

Disposable

gown or

coveralls,

sleeve covers

Dilution of

Stock

Solutions

Medium

(splashes)

Not required

if performed

in a fume

hood

Chemical

splash

goggles

Nitrile gloves
Laboratory

coat

In-vitro and

In-vivo

Dosing

Low to

Medium

(splashes,

sharps)

Not generally

required

Safety

glasses with

side shields

Nitrile gloves
Laboratory

coat
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All handling of nalfurafine, especially in its powdered form, should be performed within a

designated area and with appropriate engineering controls to minimize exposure.

Engineering Controls:
Ventilation: All procedures involving solid nalfurafine or concentrated solutions should be

conducted in a certified chemical fume hood, a ventilated balance enclosure, or a glove box.

[7]

Restricted Access: The area where nalfurafine is handled should be clearly marked, and

access should be restricted to trained and authorized personnel.[8]

Step-by-Step Handling Protocol:
Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all

necessary equipment, including PPE, spill cleanup materials, and waste containers.

Weighing:

Perform weighing of nalfurafine powder inside a ventilated enclosure to contain any

airborne particles.

Use anti-static tools to minimize the dispersal of the powder.

Tare the weighing vessel before adding the compound.

Carefully transfer the desired amount of nalfurafine to the vessel.

Close the primary container immediately after weighing.

Dissolution:

Add the solvent to the vessel containing the weighed nalfurafine within the ventilated

enclosure.

Ensure the container is securely capped before mixing or vortexing.

Post-Handling:
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Decontaminate all surfaces and equipment that may have come into contact with

nalfurafine.

Carefully remove and dispose of all PPE as hazardous waste.

Wash hands thoroughly with soap and water after completing the work and exiting the

laboratory.[9]

Spill Management and Decontamination
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

further contamination.

Spill Response Protocol:
Evacuate: Immediately alert others in the area and evacuate all non-essential personnel.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[10]

Secure the Area: Restrict access to the spill area.

Don PPE: Before cleanup, don the appropriate PPE, including respiratory protection for

powder spills.[9]

Containment:

Solid Spills: Gently cover the spill with absorbent material to prevent it from becoming

airborne.[11]

Liquid Spills: Create a dike around the spill with absorbent material to prevent it from

spreading.[10][12]

Decontamination:

Carefully clean the spill area, working from the outside in.

Place all contaminated materials into a labeled, sealed plastic bag for hazardous waste

disposal.[11]
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Decontaminate the spill surface with a suitable agent. For opioids like fentanyl, solutions

such as acidified bleach or peracetic acid have been shown to be effective.[13] A 10%

bleach solution followed by a water rinse is a common recommendation.[14]

Final Steps:

Wipe the area with soap and water.

Dispose of all cleanup materials and contaminated PPE as hazardous waste.

Wash hands thoroughly.

Document the spill and the cleanup procedure.

Disposal Plan
As a Schedule II controlled substance, all disposal of nalfurafine must be documented and

conducted in accordance with DEA regulations.

Unused or Expired Nalfurafine:
Unused or expired nalfurafine must be disposed of through a DEA-registered reverse

distributor.[8][15] Do not dispose of it in the regular trash or down the drain.

Maintain meticulous records of all disposed quantities, including the use of DEA Form 41 for

registrants to record destroyed controlled substances.[9][16]

Contaminated Waste:
Sharps: Needles and syringes used for administering nalfurafine should be placed in a

sharps container and disposed of as hazardous waste.

Labware and PPE: All disposable items that have come into contact with nalfurafine (e.g.,

gloves, pipette tips, vials, absorbent pads) must be collected in a clearly labeled hazardous

waste container.

Rinsate: When rinsing non-disposable labware that has contained nalfurafine, the first one

to three rinses should be collected as hazardous waste.[17]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://cdn.caymanchem.com/cdn/msds/34480m.pdf
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-8-decontamination-disinfection-and-spill-response
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.orp.pitt.edu/controlled-substance-guidelines
https://www.k-state.edu/safety/docs/controlled_substance.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2024-07/Opioid%20Guidance%20.docx
https://protect.iu.edu/environmental-health/research-safety/controlled-substances.html
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.benchchem.com/product/b1239173?utm_src=pdf-body
https://www.pharmtech.com/view/high-potency-apis-containment-and-handling-issues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow for PPE Selection
The following diagram illustrates the logical process for selecting the appropriate personal

protective equipment when handling nalfurafine.
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Nalfurafine Handling: PPE Selection Workflow

Risk Assessment

PPE Level

Start: Plan to Handle Nalfurafine

Is the Nalfurafine in solid (powder) form?

Will the procedure generate aerosols or dust?
(e.g., weighing, vortexing powder)

Yes

Is there a risk of splashing?
(e.g., solution transfer, in-vivo dosing)

No (Solution)

No

High Risk PPE:
- N95/P100 Respirator

- Chemical Goggles & Face Shield
- Double Nitrile Gloves

- Disposable Gown/Coveralls

Yes

Medium Risk PPE:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

- Work in Fume Hood

Yes

Low Risk PPE:
- Safety Glasses
- Nitrile Gloves

- Lab Coat

No

Proceed with Procedure

Click to download full resolution via product page

Caption: PPE selection workflow for handling nalfurafine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1239173#personal-protective-equipment-for-
handling-nalfurafine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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